3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid

• IUPAC Name: 3-[[(6-methylpyridine-2-carbonyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C15H14N2O3/c1-10-4-2-7-13(17-10)14(18)16-9-11-5-3-6-12(8-11)15(19)20/h2-8H,9H2,1H3,(H,16,18)(H,19,20)
• InChI Key: YBRHESGVGFKDLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)NCC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid, also known as P2X7 receptor antagonist, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The 3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid receptor is a ligand-gated ion channel that is expressed on various immune cells, including macrophages and microglia. Activation of the 3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid receptor leads to the release of pro-inflammatory cytokines and the formation of inflammasomes, which are involved in the pathogenesis of various diseases. 3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid binds to the 3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid receptor and inhibits its activation, thereby reducing inflammation and immune responses.
Biochemical and Physiological Effects
In vitro and in vivo studies have shown that 3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid has anti-inflammatory and neuroprotective effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in macrophages and microglia. It also reduces the formation of inflammasomes and the activation of caspase-1, which is involved in the pathogenesis of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid in lab experiments is its selectivity for the 3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid receptor. It does not interact with other P2X receptors or other ion channels, which reduces the risk of off-target effects. However, one of the limitations is its low solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several potential future directions for the research and development of 3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid. One direction is to investigate its potential therapeutic applications in other diseases, such as autoimmune disorders and infectious diseases. Another direction is to develop more potent and selective 3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid receptor antagonists with improved pharmacokinetic properties. Additionally, the use of 3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce the risk of drug resistance.

Synthesis Methods

The synthesis of 3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid involves the reaction of 2-amino-6-methylpyridine-3,5-dicarboxylic acid with 4-formylbenzoic acid. The reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in dimethylformamide (DMF) solvent. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. It acts as a selective antagonist of the 3-[[(6-Methylpyridine-2-carbonyl)amino]methyl]benzoic acid receptor, which is involved in the regulation of immune responses and inflammation.